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Compound of Interest

Compound Name: Chartarlactam A

Cat. No.: B13832596

Disclaimer: As of the current date, a specific Material Safety Data Sheet (MSDS) or official
disposal protocol for Chartarlactam A is not publicly available. The following guidelines are
based on best practices for the disposal of bioactive, novel chemical compounds and should be
implemented in conjunction with your institution's specific Environmental Health & Safety (EHS)
protocols.

Chartarlactam A is a member of the phenylspirodrimane class of metabolites, which are
isolated from the fungus Stachybotrys chartarum.[1] This fungus is a known producer of
mycotoxins, and therefore, all compounds derived from it, including Chartarlactam A, should
be handled with a high degree of caution, assuming potential bioactivity and toxicity.[2][3] The
disposal of Chartarlactam A and associated waste must be managed to prevent
environmental contamination and ensure personnel safety.

Key Characteristics of Chartarlactam A

To inform safe handling and disposal procedures, the known properties of Chartarlactam A are
summarized below. The lack of comprehensive toxicity data necessitates treating the
compound as potentially hazardous.
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Property

Data

Chemical Class

Phenylspirodrimane

Source Organism

Stachybotrys chartarum (fungus)

Known Biological Activity

Antihyperlipidemic effects have been reported
for Chartarlactams A-P.[4] Some
phenylspirodrimanes exhibit cytotoxicity.[1][5]

Toxicity Data

Specific LD50 or comprehensive toxicity data for
Chartarlactam A is not readily available.
However, the source organism, S. chartarum,

can produce potent trichothecene mycotoxins.

[3][6]

Experimental Protocol: Disposal of Chartarlactam A

Waste

This protocol outlines the mandatory steps for the safe disposal of all forms of Chartarlactam

A waste. These procedures are designed to comply with general laboratory hazardous waste

management guidelines.[7][8]

Objective: To safely collect, segregate, and prepare Chartarlactam A waste for final disposal

by institutional EHS personnel.

Materials:

o Designated hazardous chemical waste containers (for solid and liquid waste)

o Leak-proof, sealable plastic bags

e Hazardous waste labels

e Personal Protective Equipment (PPE): safety goggles, lab coat, appropriate chemical-

resistant gloves

Procedure:
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e Segregation at the Source:

o At the point of generation, immediately segregate all waste contaminated with
Chartarlactam A from non-hazardous waste streams.[7]

o Do not mix Chartarlactam A waste with other chemical waste streams unless their
compatibility is known and approved by your institution's EHS department.[8]

e Collection of Solid Waste:

o Pure Compound: Collect any remaining solid Chartarlactam A powder in its original
container or a new, tightly sealed container.

o Contaminated Labware: Place all disposables that have come into contact with
Chartarlactam A (e.g., gloves, weighing papers, pipette tips, contaminated bench paper)
into a durable, leak-proof plastic bag.

o Seal the bag and place it into a designated container for solid hazardous chemical waste.
e Collection of Liquid Waste:

o Unused Solutions: Collect all solutions containing Chartarlactam A (e.g., stock solutions,
experimental media) in a dedicated, leak-proof container for hazardous liquid waste.[7]

o The container must be made of a material compatible with the solvents used.

o Prohibition of Drain Disposal: Under no circumstances should liquid waste containing
Chartarlactam A be poured down the sanitary sewer.[7][9][10]

e Labeling of Waste Containers:
o Clearly label all waste containers with the words "Hazardous Waste."

o Identify the contents, explicitly listing "Chartarlactam A" and any solvents or other
chemicals present in the mixture.[8]

o Include the date when waste was first added to the container.
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» Storage Prior to Disposal:
o Keep waste containers securely closed except when adding waste.[8]

o Store the labeled waste containers in a designated Satellite Accumulation Area (SAA)
within the laboratory.[8]

o Ensure the SAA is away from general traffic areas and that incompatible waste types are
properly segregated.[8]

e Final Disposal:

o Once a waste container is full, or in accordance with your institution's policies, arrange for
a waste pickup from your EHS or equivalent hazardous waste management department.

o Do not attempt to dispose of the chemical waste through commercial or municipal trash
services.

Logical Workflow for Chartarlactam A Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
management and disposal of Chartarlactam A waste in a laboratory setting.
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Caption: Disposal workflow for Chartarlactam A waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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